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Compound Name: Apazone dihydrate
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Apazone, a non-steroidal anti-inflammatory drug (NSAID), is utilized in the management of pain
and inflammation, particularly in rheumatic diseases and gout.[1] It exists in both an anhydrous
form and as a dihydrate. This technical guide focuses on the core physicochemical properties
of Apazone dihydrate (CAS RN: 22304-30-9), a subject of interest for formulation scientists,
medicinal chemists, and quality control analysts.[1][2] A thorough understanding of these
properties is critical for drug development, ensuring product quality, and optimizing therapeutic
performance. This document provides a consolidated overview of available data, outlines
standard experimental protocols for characterization, and visualizes key mechanistic and
workflow elements.

Chemical and Physical Data

Quantitative data for Apazone and its dihydrate form are summarized below. It is important to
note that while the dihydrate is a common form for administration, much of the publicly
available specific experimental data pertains to the anhydrous form.

Table 1: General Chemical Properties
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Property Value Form Source(s)

5-(Dimethylamino)-9-

methyl-2-propyl-1H-

razolo[1,2-a][2][3

Chemical Name by [ o I213] Dihydrate [2]

[4]benzotriazine-

1,3(2H)-dione

dihydrate
Molecular Formula C16H20N40O2:2H20 Dihydrate [3]
Molecular Weight 336.39 g/mol Dihydrate [2][3]
CAS Registry Number  22304-30-9 Dihydrate [1112][3]
Molecular Formula C16H20N402 Anhydrous [4][5]
Molecular Weight 300.36 g/mol Anhydrous [11[4115]
CAS Registry Number  13539-59-8 Anhydrous [1][5]

ble 2: Physicochemical .

Property Value Form Source(s)
Melting Point 247-248 °C Dihydrate [6]

Melting Point 187 °C Anhydrous [1]

Water Solubility 147.2 mg/L (at 35 °C) Anhydrous [7]

LogP (calculated) 1.78 Anhydrous [4]

pKa (predicted) 8.66 £ 0.20 Anhydrous [7]
Appearance Almost colorless Dihydrate [2][6]

crystals / Solid powder

Mechanism of Action

Apazone exerts its therapeutic effects through a dual mechanism. Primarily, as an NSAID, it

inhibits cyclooxygenase (COX) enzymes, which are responsible for the synthesis of

prostaglandins, key mediators of inflammation and pain.[8] It shows a preference for inhibiting
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COX-2 over COX-1.[8] Additionally, Apazone possesses uricosuric properties, meaning it
enhances the excretion of uric acid by the kidneys, making it beneficial in the treatment of gout.
[91[10]
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Caption: Dual mechanism of action of Apazone.

Experimental Protocols

Detailed experimental protocols for the physicochemical characterization of Apazone
dihydrate are not readily available in the public domain. However, standard methodologies
outlined by pharmacopeias (e.g., USP) and regulatory bodies (e.g., ICH, FDA) are applicable.
[11][12][13][14][15]

Melting Point Determination

» Methodology: The melting range can be determined using the capillary method as described
in USP General Chapter <791>. A small amount of the finely powdered substance is packed
into a capillary tube and heated in a calibrated apparatus. The temperature range from the
point at which the substance begins to collapse or melt to the point at which it is completely
liquefied is recorded. For a dihydrate, thermogravimetric analysis (TGA) and differential
scanning calorimetry (DSC) are often run concurrently to observe water loss and phase

transitions.
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Solubility and Dissolution

Equilibrium Solubility: The shake-flask method is commonly employed. An excess amount of
Apazone dihydrate is added to a series of vials containing different solvents or buffers of
varying pH. The vials are agitated at a constant temperature until equilibrium is reached. The
supernatant is then filtered and analyzed by a validated analytical method, such as HPLC, to
determine the concentration of the dissolved drug.

Intrinsic Dissolution Rate (IDR): As per USP General Chapter <1087>, IDR is measured to
characterize the dissolution of the pure drug substance from a constant surface area.[11][16]
A pellet of the pure drug is prepared in a die and punch apparatus. The die is then placed in
a dissolution vessel, and the amount of drug dissolved over time is measured under
controlled hydrodynamic conditions. This provides a dissolution rate independent of particle
size.

Stability Studies

Methodology: Stability testing should be conducted according to ICH Q1A(R2) guidelines.
[15] Samples of Apazone dihydrate are stored in controlled environmental chambers at
specified long-term (e.g., 25 °C £+ 2 °C / 60% RH = 5% RH) and accelerated (e.g., 40 °C £ 2
°C /1 75% RH + 5% RH) conditions.[17] At predetermined time points, samples are withdrawn
and analyzed for appearance, assay, degradation products, and water content to establish a
re-test period or shelf life.

Analytical Method Validation

Methodology: Any analytical procedure used for quantification (e.g., in solubility or stability
studies) must be validated according to FDA and ICH guidelines.[13][18][19] This involves
demonstrating the method's specificity, linearity, accuracy, precision (repeatability and
intermediate precision), range, limit of detection (LOD), and limit of quantitation (LOQ). A
typical method would be a reverse-phase HPLC with UV detection.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the physicochemical characterization of

a hydrated active pharmaceutical ingredient like Apazone dihydrate.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1665128?utm_src=pdf-body
http://www.pharmacopeia.cn/v29240/usp29nf24s0_c1087.html
https://doi.usp.org/USPNF/USPNF_M99806_02_01.html
https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
https://www.benchchem.com/product/b1665128?utm_src=pdf-body
https://amsbiopharma.com/ich-guidelines-drug-stability-testing/
https://www.fda.gov/regulatory-information/search-fda-guidance-documents/analytical-procedures-and-methods-validation-drugs-and-biologics
https://downloads.regulations.gov/FDA-2014-D-0103-0002/attachment_1.pdf
https://www.federalregister.gov/documents/2015/07/27/2015-18270/analytical-procedures-and-methods-validation-for-drugs-and-biologics-guidance-for-industry
https://www.benchchem.com/product/b1665128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

API Sample

(Apazone Dihydrate)

Identification . . w| Stability Studies
(FTIR, MS) PSR FapBiies ®1  (icH Conditions)
<J l L l y
Melting Point (DSC/TGA) Solubility Profile Intrinsic Dissolution Forced Degradation peggemisiacceciated

Stability

Data Analysis &
Reporting

Click to download full resolution via product page

Caption: General workflow for API physicochemical characterization.

Conclusion

This technical guide provides a summary of the known physicochemical properties of Apazone
dihydrate and its anhydrous counterpart. While specific experimental data for the dihydrate
form is limited in publicly accessible literature, this guide outlines the standard, industry-
accepted methodologies for its comprehensive characterization. The provided diagrams for its
mechanism of action and a general experimental workflow serve as valuable tools for
researchers and drug development professionals. A thorough in-house characterization
following these established protocols is essential for any successful drug development program
involving Apazone dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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